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Compound of Interest

Compound Name:
(S)-2-HYDROXYBUTYL P-

TOSYLATE

CAS No.: 143731-32-2

Cat. No.: B118224

Get Quote

Executive Safety Summary
Core Hazard:Alkylating Agent. Like other sulfonate esters, this compound can transfer the

tosyl group to DNA (nucleobases), posing a potential genotoxic/mutagenic risk.

Primary Disposal Route:High-Temperature Incineration via a licensed hazardous waste

contractor.

Alternative (Expert Only): Chemical Deactivation (Alkaline Hydrolysis) followed by aqueous

waste disposal.

Strict Prohibition: Never dispose of down the drain or in general trash.

Chemical Profile & Hazard Mechanism
Understanding the reactivity dictates the disposal method. The tosylate group (p-

toluenesulfonate) is an excellent leaving group, making the adjacent carbon highly electrophilic.
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Property Data Operational Implication

CAS Number 143731-32-2
Use for waste labeling and

inventory tracking.

Chemical Class Alkyl Sulfonate Ester
High Alert: Structural alert for

genotoxicity.

Reactivity Electrophilic Alkylation
Reacts with nucleophiles

(amines, thiols, DNA).

Hydrolysis Slow in water; Fast in base
Deactivation requires high pH

(NaOH/KOH).

Physical State Viscous Liquid / Oil
Adheres to glass; requires

solvent rinsing for full removal.

Disposal Decision Logic
The following flowchart illustrates the decision-making process for disposing of (S)-2-
Hydroxybutyl p-tosylate.
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Waste Generation:
(S)-2-Hydroxybutyl p-Tosylate

Assess Quantity & Purity

Route A: Commercial Incineration
(Recommended for >10g or Pure Stock)

Bulk / Pure Stock

Route B: Chemical Deactivation
(Only for <10g or Residues)

Trace / Washings

1. Segregate into Satellite Accumulation Area
2. Label as 'Toxic/Irritant - Alkylating Agent'

3. Lab Pack with Vermiculite

Transfer to Licensed Waste Contractor

Alkaline Hydrolysis Protocol
(NaOH + EtOH + Water)

Validate pH > 12 & TLC Check
(Ensure destruction of ester)

Neutralize to pH 7-9

Dispose as Aqueous Chemical Waste
(Do NOT Drain Pour)

Click to download full resolution via product page
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Figure 1: Decision tree for selecting the appropriate disposal pathway based on waste volume

and facility capabilities.

Protocol A: Commercial Incineration (Preferred)
Applicability: Expired stock, pure material >10g, or facilities without chemical treatment permits.

Container Selection: Use the original container if intact. If transferring, use a chemically

resistant HDPE or glass container with a Teflon-lined screw cap.

Labeling:

Must Read: "Hazardous Waste - (S)-2-Hydroxybutyl p-tosylate."

Hazard Tags: Check "Toxic" and "Irritant." Add a special note: "Alkylating Agent - Potential

Mutagen."

Secondary Containment: Place the sealed container inside a larger polyethylene bag (Zip-

lock) or a secondary plastic bin to capture leaks.

Storage: Store in the Satellite Accumulation Area (SAA) away from strong oxidizers and

bases until pickup.

Protocol B: Chemical Deactivation (Hydrolysis)
Applicability: Small residues (<5g), glassware washings, or spill cleanup materials. Mechanism:

Base-catalyzed hydrolysis cleaves the sulfonate ester bond, converting the toxic alkylating

agent into 1,2-butanediol (low toxicity) and sodium p-toluenesulfonate (non-genotoxic salt).

Safety Warning: This reaction is exothermic.[1] Perform in a fume hood.

Reagents Required:
Sodium Hydroxide (NaOH), 2M solution.

Ethanol (Technical grade) or Methanol (to solubilize the organic tosylate).

pH strips or meter.
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Step-by-Step Procedure:
Preparation: In a round-bottom flask or beaker, prepare a mixture of 1:1 (v/v) 2M NaOH and

Ethanol. You need roughly 10-20 mL of this solution per gram of tosylate waste.

Addition:

Place the vessel containing the tosylate waste in an ice bath to control heat generation.

Slowly add the NaOH/Ethanol mixture to the waste while stirring.

Note: If rinsing glassware, use the NaOH/Ethanol mix to rinse the contaminated glass,

then collect the rinsate.

Reaction:

Allow the mixture to warm to room temperature.

Stir for 12–24 hours to ensure complete hydrolysis of the hindered secondary tosylate.

Validation (Critical):

Check pH.[1][2] It must remain >12. If pH drops, add more NaOH.

Optional: Run a TLC plate. The UV-active tosylate spot should disappear, replaced by the

baseline spot of the sulfonate salt.

Final Disposal:

Once confirmed destroyed, carefully neutralize the solution with dilute Hydrochloric Acid

(HCl) to pH 7–9.

Label the container: "Deactivated Tosylate Waste - Contains Solvents."

Dispose of as Non-Halogenated Organic Solvent Waste (due to ethanol content). Do not

pour down the drain unless your facility has a specific permit for dilute alcohols/diols.

Emergency Spill Management
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If (S)-2-Hydroxybutyl p-tosylate is spilled outside a containment device:

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a

lab coat. If a large volume (>100mL) is spilled, use a half-mask respirator with organic vapor

cartridges.

Containment: Surround the spill with absorbent pads or vermiculite.

Deactivation (In-situ):

Cover the spill with the NaOH/Ethanol deactivation solution described in Protocol B.

Let it sit for 15–30 minutes to initiate hydrolysis.

Cleanup:

Absorb the liquid with spill pads.

Place all pads, gloves, and debris into a heavy-duty hazardous waste bag.[3]

Label as "Hazardous Waste - Contaminated Debris (Tosylates)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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